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Introduction
ATTO 590 is a fluorescent label belonging to the rhodamine dye family, known for its strong

absorption, high fluorescence quantum yield, and excellent thermal and photostability.[1][2] Its

azide derivative, ATTO 590 azide, is a versatile tool for "click chemistry," a set of rapid,

selective, and high-yield chemical reactions for covalently linking molecules.[3][4] This makes it

an ideal choice for labeling and detecting biomolecules such as DNA, RNA, and proteins in

various life science applications.[2][3] These applications include high-resolution microscopy

(PALM, dSTORM, STED), flow cytometry (FACS), and fluorescence in-situ hybridization

(FISH).[1][2]

ATTO 590 azide participates in two main types of click chemistry reactions:

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction involves the use of

a copper(I) catalyst to join an azide with a terminal alkyne, forming a stable triazole linkage.

[5][6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15599883#bc-rfq
https://www.benchchem.com/product/b15599883/docs?utm_src=pdf-body#atto-590-azide-for-click-chemistry-reactions-application-notes-and-protocols
https://www.leica-microsystems.com/products/consumables/p/ad-590-101-leica/
https://www.leica-microsystems.com/products/atto-tec-consumables/atto-590.html
https://www.benchchem.com/product/b15599883/docs?utm_src=pdf-body#atto-590-azide-for-click-chemistry-reactions-application-notes-and-protocols
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/katalog_flyer_support/atto_590.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/images/atto/procedures/azide_alkyne.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/atto-590.html
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/katalog_flyer_support/atto_590.pdf
https://www.leica-microsystems.com/products/consumables/p/ad-590-101-leica/
https://www.leica-microsystems.com/products/atto-tec-consumables/atto-590.html
https://www.benchchem.com/product/b15599883/docs?utm_src=pdf-body#atto-590-azide-for-click-chemistry-reactions-application-notes-and-protocols
https://www.medchemexpress.com/atto-590-azide.html
https://bioconjugation.bocsci.com/resources/cu-catalyzed-azide-alkyne-cycloaddition-cuaac.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry

variant that utilizes a strained cyclooctyne (e.g., DBCO or BCN) which reacts spontaneously

with an azide.[5][7] The absence of a cytotoxic copper catalyst makes SPAAC particularly

suitable for applications in living cells and organisms.[7][8]

Properties of ATTO 590 Azide
A summary of the key spectral and physical properties of ATTO 590 azide is presented below.

Property Value Reference

Excitation Wavelength (λabs) 593 nm [1]

Emission Wavelength (λfl) 622 nm [1]

Molar Extinction Coefficient

(εmax)
1.2 x 10^5 M-1 cm-1 [1]

Fluorescence Quantum Yield

(ηfl)
80% [1]

Fluorescence Lifetime (τfl) 3.7 ns [1]

Molecular Weight (MW) 891.42 g/mol [9]

Solubility
Polar solvents (e.g., DMSO,

DMF)
[3]

Experimental Protocols
Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) Protocol for Labeling Alkyne-Modified
Biomolecules
This protocol provides a general procedure for labeling alkyne-modified biomolecules (e.g.,

proteins, oligonucleotides) with ATTO 590 azide using a copper(I) catalyst.

Materials:

Alkyne-modified biomolecule
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ATTO 590 azide

Copper(II) sulfate (CuSO4)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris[(1-benzyl-1H-1,2,3-triazol-4-

yl)methyl]amine (TBTA) as a copper ligand[4][10]

Sodium ascorbate (freshly prepared)

Reaction buffer (e.g., PBS, pH 7.4)

DMSO or DMF for dissolving ATTO 590 azide

Procedure:

Prepare Stock Solutions:

ATTO 590 azide: Dissolve ATTO 590 azide in DMSO or DMF to a final concentration of 10

mM.

Alkyne-modified biomolecule: Dissolve the biomolecule in the reaction buffer to a desired

concentration (e.g., 1-10 mg/mL for proteins, or a specific molar concentration for

oligonucleotides).[4][11]

Copper(II) sulfate: Prepare a 100 mM stock solution in deionized water.[10]

THPTA/TBTA ligand: Prepare a 200 mM stock solution in deionized water or DMSO.[4][10]

Sodium ascorbate: Prepare a 100 mM stock solution in deionized water immediately

before use.[10]

Reaction Setup:

In a microcentrifuge tube, combine the alkyne-modified biomolecule solution with ATTO
590 azide stock solution. The molar ratio of dye to biomolecule may need to be optimized,

but a 2-10 fold molar excess of the dye is a good starting point.[4]
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Prepare the copper catalyst complex by mixing CuSO4 and the THPTA/TBTA ligand in a

1:2 molar ratio.[10] Allow this mixture to stand for a few minutes.

Add the copper catalyst complex to the reaction mixture. A final copper concentration of 1-

2 mM is typically used.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final

concentration of 5-10 mM.[12]

Incubation:

Incubate the reaction mixture at room temperature for 1-4 hours or at 37-45°C for 30-60

minutes to accelerate the reaction.[4] Protect the reaction from light.

Purification:

Remove the unreacted ATTO 590 azide and other reaction components by a suitable

purification method. For proteins, this can be achieved using size exclusion

chromatography (e.g., a desalting column) or dialysis. For oligonucleotides, ethanol

precipitation can be used.[4]

Preparation
Reaction Purification & Analysis
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Figure 1. Experimental workflow for CuAAC labeling.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Protocol for Labeling Cyclooctyne-Modified
Biomolecules
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This protocol outlines a general procedure for labeling biomolecules modified with a strained

alkyne (e.g., DBCO, BCN) with ATTO 590 azide without the need for a copper catalyst.

Materials:

Strained alkyne-modified biomolecule (e.g., DBCO-protein)

ATTO 590 azide

Reaction buffer (e.g., PBS, pH 7.4)

DMSO or DMF for dissolving ATTO 590 azide

Procedure:

Prepare Stock Solutions:

ATTO 590 azide: Dissolve ATTO 590 azide in DMSO or DMF to a final concentration of 10

mM.

Strained alkyne-modified biomolecule: Dissolve the biomolecule in the reaction buffer to

the desired concentration.

Reaction Setup:

In a microcentrifuge tube, combine the strained alkyne-modified biomolecule solution with

the ATTO 590 azide stock solution. A 2-10 fold molar excess of ATTO 590 azide is

recommended as a starting point.

Incubation:

Incubate the reaction mixture at room temperature for 1-4 hours or at 37°C for 30-60

minutes.[13] The reaction can also be performed at 4°C for longer incubation times (e.g.,

overnight) if the biomolecule is sensitive to higher temperatures. Protect the reaction from

light.

Purification:
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Purify the labeled biomolecule using a suitable method as described in the CuAAC

protocol (e.g., size exclusion chromatography, dialysis, or ethanol precipitation).

Preparation Reaction Purification & Analysis
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- Strained Alkyne-Biomolecule
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(Protect from light)

Purify Labeled Biomolecule
(e.g., Chromatography, Dialysis) Analyze Labeled Product
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Figure 2. Experimental workflow for SPAAC labeling.

Data Presentation
The efficiency of the labeling reaction can be assessed by determining the Degree of Labeling

(DOL), which is the average number of dye molecules per biomolecule. For proteins, this can

be calculated using spectrophotometric measurements.

Calculating the Degree of Labeling (DOL) for Proteins:

Measure the absorbance of the purified conjugate at 280 nm (A280) and 593 nm (A593).

Calculate the concentration of the protein using the following formula:

Protein Concentration (M) = [A280 - (A593 x CF280)] / ε_protein

Where:

CF280 is the correction factor for the absorbance of ATTO 590 at 280 nm (CF280 =

0.43).[1]

ε_protein is the molar extinction coefficient of the protein at 280 nm.

Calculate the concentration of the dye using the following formula:

Dye Concentration (M) = A593 / ε_dye
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Where ε_dye is the molar extinction coefficient of ATTO 590 (120,000 M-1cm-1).[1]

Calculate the DOL:

DOL = Dye Concentration / Protein Concentration

Parameter Symbol Value

Molar Extinction Coefficient of

ATTO 590 at 593 nm
ε_dye 120,000 M-1cm-1

Correction Factor at 280 nm CF280 0.43
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Issue Possible Cause Suggested Solution

Low Labeling Efficiency
Insufficient molar excess of

ATTO 590 azide.

Increase the molar ratio of the

dye to the biomolecule.

Inactive catalyst (CuAAC).

Use freshly prepared sodium

ascorbate. Ensure the copper

ligand is present in sufficient

excess.

Suboptimal reaction

conditions.

Optimize incubation time and

temperature. For CuAAC,

increasing the temperature to

40-45°C can shorten the

reaction time to 30 minutes.[4]

Presence of interfering

substances.

Ensure the biomolecule

sample is free from primary

amines (e.g., Tris buffer) for

NHS ester reactions, or other

nucleophiles that might

interfere.[11] For CuAAC,

avoid high concentrations of

chelators.

High Background Signal
Incomplete removal of

unreacted dye.

Improve the purification

method (e.g., use a longer

desalting column, increase the

number of dialysis changes).

Non-specific binding of the

dye.

Add a blocking agent like BSA

to buffers during incubation

and washing steps, especially

in cell-based assays.[14]

For CuAAC, non-specific

binding of copper.

Use a copper-chelating ligand

in sufficient excess (5-10 fold)

over the copper sulfate.[14]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.leica-microsystems.com/products/atto-tec-consumables/images/atto/procedures/azide_alkyne.pdf
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-amine-labeling/fp-201-590-atto-590-protein-labeling-kit
https://www.benchchem.com/pdf/Technical_Support_Center_Minimizing_Background_Signal_in_Click_Chemistry_Reactions.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Minimizing_Background_Signal_in_Click_Chemistry_Reactions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Logical Relationships
Click chemistry reactions with ATTO 590 azide are fundamental bioconjugation techniques

rather than components of a biological signaling pathway. The logical relationship is a

straightforward chemical transformation.

Reactants
Reaction Conditions

Biomolecule with
Alkyne or Strained Alkyne

Cu(I) Catalyst (for CuAAC)
or

No Catalyst (for SPAAC)

ATTO 590 Azide

Fluorescently Labeled
Biomolecule

Click Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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